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Compound of Interest

Compound Name: (R)-NODAGA-tris(t-Bu ester)

Cat. No.: B15546039

This document provides essential safety and logistical information for the proper disposal of
(R)-NODAGA-tris(t-Bu ester). The following procedural guidance is intended for researchers,
scientists, and drug development professionals to ensure safe handling and disposal in a
laboratory setting.

Safety and Hazard Information

(R)-NODAGA-tris(t-Bu ester) is a chemical compound that requires careful handling. While a
complete Safety Data Sheet (SDS) for this specific compound is not readily available in the
public domain, information from suppliers indicates the following hazards.

Hazard Category Description GHS Pictogram Hazard Statement
Skin Irritation Causes skin irritation Exclamation mark H315

o Causes serious eye ]
Eye Irritation Exclamation mark H319

irritation

Source: Sigma-Aldrich[1]

Given the irritant nature of the compound, appropriate personal protective equipment (PPE),
including safety glasses with side-shields, gloves, and a lab coat, should be worn at all times
when handling this chemical.[2]
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Disposal Protocol

The proper disposal of (R)-NODAGA-tris(t-Bu ester) is contingent on a hazardous waste
determination, which must be conducted by the waste generator.[3] As a guiding principle,
chemical waste should be treated as hazardous unless confirmed to be non-hazardous by your
institution's Environmental Health and Safety (EHS) office.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Determine if the waste is the pure, unused solid compound, a
solution, or contaminated labware (e.g., gloves, weighing paper, pipette tips).

e Segregate Waste Streams: Do not mix (R)-NODAGA-tris(t-Bu ester) waste with other
chemical waste streams unless explicitly permitted by your institution's EHS guidelines.
Incompatible chemicals can react dangerously.

Step 2: Containerization and Labeling
e Select an Appropriate Container:

o Solid Waste: Collect solid (R)-NODAGA-tris(t-Bu ester) and contaminated disposable
labware in a designated, durable, and sealable container.[3]

o Liquid Waste: If the compound is in solution, use a compatible, leak-proof container.

o Label the Container: All waste containers must be clearly labeled. The label should include:

[¢]

The full chemical name: "(R)-NODAGA-tris(t-Bu ester)"

The words "Hazardous Waste"

o

o

A description of the contents (e.g., "Solid," "Aqueous solution with trace amounts")

The date when waste was first added to the container.

[¢]

[¢]

The name of the principal investigator or lab group.

Step 3: Storage
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o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure and away from general lab traffic.
o Keep the container tightly closed except when adding waste.[2]
Step 4: Disposal Request

o Once the waste container is full, or if the experiment generating the waste is complete,
contact your institution's EHS office to arrange for a hazardous waste pickup.

» Follow your institution's specific procedures for requesting a waste pickup.
Special Considerations for Non-Hazardous Determination:

In the event that your institution's EHS office, after a thorough evaluation, deems a very dilute
aqueous solution of (R)-NODAGA-tris(t-Bu ester) to be non-hazardous, the following disposal
options might be permissible:

e Aqueous, Non-Hazardous Liquid Waste: Some institutions may permit the disposal of non-
hazardous, water-miscible liquids with a pH between 6.0 and 9.5 down the sanitary sewer.[3]
Approval from your EHS office is mandatory before proceeding with this method.[4]

o Empty Containers: Containers that held (R)-NODAGA-tris(t-Bu ester) must be thoroughly
rinsed. The first rinse should be collected as hazardous waste.[5] After appropriate rinsing,
the container labels should be defaced, and the container can be disposed of in the regular
trash.[4]

Disposal Decision Workflow

The following diagram illustrates the logical steps for determining the proper disposal route for
(R)-NODAGA-tris(t-Bu ester).
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Start: (R)-NODAGA-tris(t-Bu ester) Waste Generated

Consult Instituti EHS for k Waste D ination

Follow Non-Hazardous Waste Protocol (with EHS Approval)

Follow Hazardous Waste Protocol:
1. Segregate Waste
2. Use Labeled, Sealed Container
3. Store in Satellite Accumulation Area
4. Request EHS Pickup

Liquid

Check pH (must be neutral).
Dispose down sanitary sewer with copious amounts of water (EHS approval required).

Dispose of in designated solid waste stream as per EHS guidance.

End of Disposal Process <&

\

Click to download full resolution via product page

Caption: Disposal decision workflow for (R)-NODAGA-tris(t-Bu ester).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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